Cas no 89909-40-0 (1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester)

• Product name: 1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester
• CAS No: 89909-40-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 585450
• PubChem ID: 53710062

1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-methyl-, phenylmethyl ester
• benzyl 4-methyl-1H-pyrrole-3-carboxylate
• 89909-40-0
• DTXSID20706113
• SCHEMBL4528251

• Inchi： InChI=1S/C13H13NO2/c1-10-7-14-8-12(10)13(15)16-9-11-5-3-2-4-6-11/h2-8,14H,9H2,1H3
• InChI Key： BZWSVDVWQNBWFB-UHFFFAOYSA-N
• SMILES： CC1=CNC=C1C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 3.3